Cas no 4594-71-2 (2-Methylisoquinolin-1(2H)-one)

• Product Name: 2-Methylisoquinolin-1(2H)-one
• CAS No: 4594-71-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00040275
• CID: 331688
• PubChem ID: 78343
• Update Time: 2025-10-15

2-Methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone,2-methyl-
• 2-methylisoquinolin-1-one
• 1(2H)-Isoquinolinone,2-methyl
• 2-Methyl-1(2H)-isoquinolinone
• 2-METHYL-1(2H)-ISOQUINOLONE
• 2-methyl-2H-isoquinolin-1-one
• 2-methylisocarbostyril
• N-Methylisocarbostyril
• N-methylisoquinolone
• 2-Methyl-1(2H)-isoquinolinone #
• O10836
• 4594-71-2
• 2-Methyl-2H-isoquinolin-1-oneCN 2-methyl-2H-isoquinolin-1-one
• A872307
• DS-5416
• DTXSID30196662
• FT-0686255
• SY112536
• AMY13944
• CS-W009059
• 1(2H)-Isoquinolinone, 2-methyl-
• InChI=1/C10H9NO/c1-11-7-6-8-4-2-3-5-9(8)10(11)12/h2-7H,1H
• 2-methylisoquinolinone
• SCHEMBL123411
• AKOS016000373
• MFCD00040275
• DB-356269
• isoquinoline, 1,2-dihydro-2-methyl-1-oxo-

• MDL： MFCD00040275
• Inchi： 1S/C10H9NO/c1-11-7-6-8-4-2-3-5-9(8)10(11)12/h2-7H,1H3
• InChI Key： YJRMHIKEMDTYDR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=CN1C

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.16
• Boiling Point: 307.6°C at 760 mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.592
• PSA: 22.00000
• LogP: 1.53850

2-Methylisoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives